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Compound of Interest

Compound Name: Longistylumphylline A

Cat. No.: B580231

For Researchers, Scientists, and Drug Development Professionals

Introduction

Longistylumphylline A is a naturally occurring alkaloid that has been identified and isolated
from plants of the Daphniphyllum genus. Alkaloids from this genus are known for their complex
and diverse chemical structures, which have attracted considerable interest from the scientific
community for their potential biological activities. This technical guide provides a summary of
the currently available information on the physical and chemical properties of
Longistylumphylline A. It is important to note that while basic identifying information is
available, detailed experimental data on many of its properties are not extensively documented
in publicly accessible scientific literature.

Chemical and Physical Properties

Longistylumphylline A is characterized by the following fundamental properties:
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Property Value Source
Molecular Formula C23H29NO3 [1112]
Molecular Weight 367.5 g/mol [1]

CAS Registry Number 857672-34-5 [1]
Class Alkaloid [1112]
Natural Source Daphniphyllum macropodum [2]

Note on Data Availability: Comprehensive quantitative data regarding the physical and
chemical properties of Longistylumphylline A, such as solubility, melting point, boiling point,
and pKa, are not readily available in the current body of scientific literature. Further
experimental characterization is required to determine these values.

Experimental Protocols

Detailed experimental protocols for the specific isolation and purification of
Longistylumphylline A are not extensively published. However, a general workflow for the
isolation of alkaloids from plant material can be conceptualized. The structural elucidation of
novel alkaloids from Daphniphyllum species typically involves advanced spectroscopic
techniques.

General Alkaloid Isolation Workflow

The isolation of alkaloids from plant sources is a multi-step process that generally involves
extraction, acid-base partitioning, and chromatographic purification.
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A generalized workflow for the isolation and identification of alkaloids from plant material.
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Spectroscopic Analysis

The determination of the complex structures of Daphniphyllum alkaloids, including presumably
Longistylumphylline A, relies heavily on a combination of spectroscopic methods:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HSQC,
HMBC) NMR experiments are crucial for establishing the carbon skeleton and the
connectivity of protons and carbons.

o Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine
the exact molecular formula. Fragmentation patterns can provide additional structural
information.

« Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the presence of key
functional groups within the molecule.

Signaling Pathways and Biological Activity

Currently, there is no specific information available in the scientific literature regarding the
biological activity of Longistylumphylline A or any associated signaling pathways. The
broader class of Daphniphyllum alkaloids has been noted for a range of biological activities,
which suggests that Longistylumphylline A could be a candidate for future pharmacological
investigation. Without experimental data on its biological effects, no signaling pathway
diagrams can be constructed.

Conclusion

Longistylumphylline A remains a largely uncharacterized natural product. While its basic
chemical identity has been established, a thorough investigation into its physical properties,
chemical reactivity, and biological functions is warranted. The complex architecture suggested
by its molecular formula and its origin from a genus known for producing bioactive compounds
make it a person of interest for natural product chemists and pharmacologists. Future research
efforts will be necessary to fill the existing gaps in our knowledge of this intriguing alkaloid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Longistylumphylline A: A Technical Overview of its
Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580231#physical-and-chemical-properties-of-
longistylumphylline-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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